2-Amino-5-(4-trifluoromethoxyphenyl)pyridine

• IUPAC Name: 5-[4-(trifluoromethoxy)phenyl]pyridin-2-amine
• InChI: InChI=1S/C12H9F3N2O/c13-12(14,15)18-10-4-1-8(2-5-10)9-3-6-11(16)17-7-9/h1-7H,(H2,16,17)
• InChI Key: VGMFGZGFABAZCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(C=C2)N)OC(F)(F)F
• Molecular Formula: C12H9F3N2O
• DSSTOX Substance ID: DTXSID70693665
• Molecular Weight: 254.21 g/mol
• CAS RN: 1110656-38-6

Description

2-Amino-5-(4-trifluoromethoxyphenyl)pyridine is a chemical compound with the molecular formula C12H9F3N2O and a molecular weight of 254.21. It is a solid substance that is stored at temperatures between 2-8°C. The IUPAC name for this compound is 5-[4-(trifluoromethoxy)phenyl]-2-pyridinamine.

Scientific Research Applications

Metal-Ligand Cooperation in CO2 Binding

Rhenium(I) triscarbonyl complexes employing amino- and iminopyridine ligands have demonstrated the potential for reversible CO2 binding via metal-ligand cooperation, triggered by a dearomatization/rearomatization reaction sequence. This process highlights the role of 2-amino-5-(4-trifluoromethoxyphenyl)pyridine derivatives in facilitating CO2 capture and conversion, contributing to advancements in carbon capture technologies and sustainable chemistry (Stichauer et al., 2017).

Development of Luminescent Materials

The synthesis and study of 2-amino-5-(4-trifluoromethoxyphenyl)pyridine derivatives have led to the development of novel luminescent materials. These materials show promise in a variety of applications, including sensing, imaging, and optoelectronic devices. The unique luminescent properties of these compounds, influenced by their structural motifs and electron-donating or accepting characteristics, offer new possibilities for the creation of advanced luminescent systems (Feazell et al., 2005).

Synthesis of High-Performance Polymers

Research into 2-amino-5-(4-trifluoromethoxyphenyl)pyridine has contributed to the synthesis of high-performance polymers, particularly polyimides with enhanced thermal, mechanical, and optical properties. These polymers find applications in aerospace, electronics, and materials science due to their exceptional stability and functional capabilities. The incorporation of pyridine units into polymer backbones has been shown to significantly affect the solubility, thermal stability, and optical clarity of the resulting materials (Guan et al., 2014).

Safety and Hazards

The safety information for 2-Amino-5-(4-trifluoromethoxyphenyl)pyridine indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes.

Future Directions

Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules. Therefore, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. This could provide a privileged pyridine scaffold containing biologically relevant molecules and direct drug/natural product conjugation with ethyl 2-methyl nicotinate.